Cas no 1934549-15-1 (1H-Pyrrole-3-carboxylic acid, 2-amino-5-(trifluoromethyl)-)

• Product Name: 1H-Pyrrole-3-carboxylic acid, 2-amino-5-(trifluoromethyl)-
• CAS No: 1934549-15-1
• MF: C₆H₅F₃N₂O₂
• MW: 194.111311674118
• CID: 5172664
• Update Time: 2025-06-08

1H-Pyrrole-3-carboxylic acid, 2-amino-5-(trifluoromethyl)- Chemical and Physical Properties

Names and Identifiers

• 1H-Pyrrole-3-carboxylic acid, 2-amino-5-(trifluoromethyl)-

• Inchi： 1S/C6H5F3N2O2/c7-6(8,9)3-1-2(5(12)13)4(10)11-3/h1,11H,10H2,(H,12,13)
• InChI Key： YZBDVBPFPDIKRE-UHFFFAOYSA-N
• SMILES： N1C(C(F)(F)F)=CC(C(O)=O)=C1N

Additional information on 1H-Pyrrole-3-carboxylic acid, 2-amino-5-(trifluoromethyl)-

Introduction to 1H-Pyrrole-3-carboxylic acid, 2-amino-5-(trifluoromethyl) (CAS No. 1934549-15-1)

1H-Pyrrole-3-carboxylic acid, 2-amino-5-(trifluoromethyl) (CAS No. 1934549-15-1) is a versatile organic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound, characterized by its unique structural features, holds potential applications in the development of novel therapeutic agents. This article aims to provide a comprehensive overview of the chemical properties, synthesis methods, biological activities, and recent research advancements related to this compound.

Chemical Structure and Properties

1H-Pyrrole-3-carboxylic acid, 2-amino-5-(trifluoromethyl) is a substituted pyrrole carboxylic acid with a molecular formula of C₈H₆F₃N₂O₂. The presence of the trifluoromethyl group and the amino functionality imparts unique chemical and physical properties to this compound. The trifluoromethyl group enhances the lipophilicity and metabolic stability, while the amino group provides opportunities for further functionalization and conjugation with other molecules.

The compound exhibits good solubility in polar solvents such as dimethyl sulfoxide (DMSO) and dimethylformamide (DMF), making it suitable for various chemical reactions and biological assays. Its melting point is around 160°C, and it is stable under standard laboratory conditions. However, care should be taken to avoid exposure to strong acids or bases, which can lead to degradation or unwanted side reactions.

Synthesis Methods

The synthesis of 1H-Pyrrole-3-carboxylic acid, 2-amino-5-(trifluoromethyl) has been explored through several routes, each with its own advantages and limitations. One common approach involves the condensation of a suitable pyrrole derivative with an appropriate carboxylic acid or ester in the presence of a coupling agent. For example, the reaction of 2-amino-5-trifluoromethylpyrrole with an activated carboxylic acid derivative can yield the desired product in good yield.

An alternative method involves the cyclization of a substituted acrylonitrile or acrylamide derivative followed by hydrolysis to form the carboxylic acid. This approach often requires careful control of reaction conditions to ensure high selectivity and yield. Recent advancements in catalytic methods have also shown promise in improving the efficiency and sustainability of these synthetic processes.

Biological Activities

1H-Pyrrole-3-carboxylic acid, 2-amino-5-(trifluoromethyl) has been investigated for its potential biological activities, particularly in the context of drug discovery and development. Studies have shown that this compound exhibits promising anti-inflammatory properties by inhibiting key enzymes involved in inflammatory pathways. For instance, it has been reported to inhibit cyclooxygenase (COX) enzymes, which are crucial targets for nonsteroidal anti-inflammatory drugs (NSAIDs).

In addition to its anti-inflammatory effects, this compound has also demonstrated potential as an antiviral agent. Research has indicated that it can interfere with viral replication processes by targeting specific viral proteins or host cell factors essential for viral infection. These findings suggest that 1H-Pyrrole-3-carboxylic acid, 2-amino-5-(trifluoromethyl) could be a valuable lead compound for the development of new antiviral therapies.

Clinical Applications and Research Advancements

The potential clinical applications of 1H-Pyrrole-3-carboxylic acid, 2-amino-5-(trifluoromethyl) are currently being explored through various preclinical studies and early-stage clinical trials. Preliminary results have shown promising outcomes in treating inflammatory diseases such as rheumatoid arthritis and Crohn's disease. The compound's ability to modulate inflammatory responses without causing significant side effects makes it an attractive candidate for further development.

In the field of virology, ongoing research is focused on optimizing the structure of this compound to enhance its antiviral activity against a broad spectrum of viruses. Recent studies have identified specific structural modifications that can improve potency and selectivity against viral targets while maintaining favorable pharmacokinetic properties.

Conclusion

1H-Pyrrole-3-carboxylic acid, 2-amino-5-(trifluoromethyl) (CAS No. 1934549-15-1) is a promising compound with diverse applications in medicinal chemistry and pharmaceutical research. Its unique chemical structure and biological activities make it a valuable candidate for developing novel therapeutic agents targeting inflammatory diseases and viral infections. Ongoing research continues to uncover new insights into its mechanisms of action and potential clinical uses, paving the way for future advancements in drug discovery and development.